In the last 15 years, the cold spray process has demonstrated a great efficiency for the deposition of metallic powders. In this case, the consolidation of coatings is achieved thanks to the high kinetic energy of unmelted particles exhibiting a ductile behaviour. Cold spray is generally of great interest because properties that are not reachable with classical thermal spray technologies ca be expected thanks to lower involved temperatures (typically below several hundred degrees), such as the conservation of both the characteristics of starting powders and substrate properties after spraying. However, in the case of ceramics, cold spray still remains challenging because of the lack of plastic deformation. Here, in the specific case of hydroxyapatite (HAP) and to overcome this brittleness issue, we investigate the role of an intermediate PolyEtherEtherKetone (PEEK) layer between the substrate and the deposit. In a first time, we highlight how the sublayer properties are different, according to the technology used for the deposition (flame spray or air plasma spray). Especially, the influence of the pore volume fraction in the sublayer, on the mechanisms involved in the deposition of HAP is discussed. Indeed, the porosity can help improving the building-up and consolidation of the HAP coating, especially when the deposition efficiency of the powder is very low. In this case, the sublayer is kept intact, and the rebound of particles are promoted, inducing a complete filling of the PEEK porosity with HAP. As a consequence, a thick and cohesive hybrid coating is created, containing PEEK and HAP.

This study presents a bibliometric analysis of cold spray research publications from the Scopus database from 1994 to 2022 period. This study aimed to: (a) examine the evolution and dissemination of cold spray research; (b) identify the key topics discussed in cold spray research; and (c) identify the research power of this research area and its collaborations. The study retrieved 1944 documents for further analysis using various tools based on the keywords used in the article title that are related to cold spray. This study employed Microsoft Excel for frequency analysis, VOSviewer for data visualization, and Harzing’s Publish or Perish for citation metrics and analysis. Standard bibliometric indicators such as the growth of publications, authorship patterns, collaboration, and prolific authors, country contribution, most active institutions, and most cited articles are used to report the findings of this study. According to our study, there has been a steady increase in publications on cold spray research for almost three (3) decades. The results of the bibliometric analysis illustrate the positive trend in cold spray research around the world, highlighting the advancement of cold spray technology, applications, and fabrications. Indirectly, it would also affect manufacturers all over the world since the promising results of research into cold spray would eventually lead to a rise in demand for cold spray. The study contributes significantly to expanding the accessibility and global reach of cold sprays.

Cold gas spraying nowadays receives much interest for additive manufacturing due to its high deposition rate. Associated structural applications define high requirements regarding mechanical properties and failure tolerances. Up to present, micro-flat tensile (MFT) or tubular coating tensile (TCT) tests are well-established for determining deposit strengths. Due to particular stress states during testing, both provide slightly different information. While MFT tests can provide information on strain and ductility, stress concentration in TCT tests requires to apply a notch factor for calculating the ultimate tensile strength. Here, we suggest that a suitable combination of both tests can provide additional information about tolerances against local stress concentrations in crack initiation and growth. Taking titanium and copper as model systems, results from MFT and TCT tests are evaluated over a wide range of spray parameter sets into regimes that allow for high deposit qualities, even reaching certain ductility. The correlation between the results reveals that the derived stress concentration sensitivity depends on the deposit quality and could eventually decrease to unity. In turn, the correlation to respective strain to failure data can supply information on underlying deformation mechanisms. These preliminary results thus provide strategies for tuning deposit toughness and give prerequisites for quality forecasts.

Wear leads to high material and energy losses in various industries. The manufacturing of novel nano-carbide WC/CoCr powder feedstock materials promises a further increase in the performance of thermally sprayed wear protection coatings. A novel experimental powder and a commercial ultra-fine carbide WC/CoCr reference are thermally sprayed onto a 1.0038 substrate by High Velocity Air Fuel (HVAF) spraying. The specimens are metallographically prepared and analyzed by means of light microscopy (LM) and scanning electron microscopy (SEM). Vickers Hardness testing is conducted by micro-indentation, and the porosities are determined by optical image analysis. X-ray diffractometry (XRD) analysis is used to investigate the phase retention. Fine nanocrystalline WC structures are preserved in the dense coatings. A significant effect of powder type on the porosity of the coating was found. No systematic relationships could be identified between the coating structure and the two parameter settings. It was possible to influence decarburization via both the powder type and the selected parameters. The resulting experimental and commercial nanostructured WC/CoCr coatings exhibit high, narrow hardness values with medians of 1.400 < HV0.3 < 1.470. The novel nanostructured coating can contribute to reduced wear and therefore improve the efficient utilization of critical raw materials like tungsten.

Biological hydroxyapatite (HA) coatings have been used to repair damaged bone exhibiting fluorosis. However, they are often inappropriate and have some undesirable effects. Consequently, modified HA coatings with functional elements have become popular. In the present work, selenium-doped HA (Se-HA) powders were first synthesized by chemical coprecipitation. A Se-HA nanostructure coating was then fabricated on the surface of a titanium (Ti) substrate by suspension plasma spraying. Energy-dispersive x-ray spectroscopy, x-ray photoelectron spectroscopy, and x-ray powder diffraction demonstrated the homogeneous presence of Se within a Se-HA coating made from the appropriately doped powder. The Se was incorporated into the HA lattice by replacing some of the phosphate groups with selenite groups. The chemical stability of the coating was assessed by immersing samples in a citric acid-modified phosphate-buffered saline solution. The solubility of the Se-HA coating increased slightly owing to the introduction of Se. According to electrochemical tests, the dense Se-HA coating provided the Ti substrate with a reliable biocorrosion barrier. The in vitro bioactivity of the coating was characterized by immersing the samples in simulated body fluid for various times. The results suggested that the Se-HA coating had similar bone-like apatite formation capability to that of a conventional HA coating. Compared with the HA coating, the Se-HA coating effectively promoted the adhesion, proliferation, and differentiation of osteoblasts in the presence of fluoride ions. These results suggest that Se-HA coatings have some potential for improving bone regeneration in fluorosis patients.

The use of advanced thermal spray technology for surface modification of aluminum alloy parts for automobiles can greatly improve the surface properties and service life of the parts while saving resources and reducing environmental pollution. In this paper, a Ni60A coating was prepared on the surface of aluminum alloy 109 (ZL109) by supersonic plasma spraying (HEPJet). The spraying process parameters were optimized based on the response surface methodology (RSM). The effects of the main factors such as spraying power, spraying distance, and Ar flow rate on the porosity and microhardness of the coating were analyzed by the Box–Behnken method (BBD). The response surface of the porosity and microhardness of the coating was constructed by establishing the appropriate mathematical model. The response surface of porosity and microhardness of the coating was constructed by establishing a relevant mathematical model. The results show that the established mathematical model is reliable, and the spray power has the greatest influence on the porosity and microhardness of the coating. The optimal porosity and microhardness of the coating predicted by the model are 0.85% and 971.1HV0.1, respectively, which is close to the experimental results. The porosity and microhardness of the coating measured by the experiment are 0.87% and 959.8HV0.1, respectively. The coatings prepared with optimal parameters have good compactness, small porosity, and high hardness.

Limited inter-splat bonding is a key problem in thermally sprayed coatings. The use of impinging particles with a high temperature is a crucial factor for obtaining superior bonding between splats. In this work, an attempt was made to raise the temperature of plasma-sprayed cast iron particles by using Mo-cladded gray cast iron (GCI) powder as the feedstock. The cladded powder was prepared by a ball-milling process. Heat transfer between the powder particles and plasma jet was numerically simulated by a finite element method. Cast iron coatings were prepared by atmospheric plasma spraying using both GCI and Mo-cladded GCI powders. The microstructure and wear resistance of both coatings were comparatively investigated. After ball-milling, the GCI powder was partially cladded by Mo, with a surface cladding ratio of 77.2%. The experimental results showed that Mo cladding inhibited particle oxidation by forming volatile molybdenum oxide. The simulated results showed that Mo cladding elevated the surface temperature of the impinging cast iron particles by 415 K. Consequently, the inter-splat bonding within the coating and wear resistance was significantly improved.

Yttrium aluminum garnet thermal barrier coatings (TBCs) deposited by the solution precursor plasma spray process (SPPS) have been shown to have a 200 °C temperature advantage compared to air plasma spray yttria-stabilized zirconia TBCs (Gell et al. in J Therm Spray Technol 27:1-13, 2018). These properties were generated on specimens and included phase stability to 1900 °C, improved sinter resistance, reduced thermal conductivity, and enhanced CMAS resistance. Part I of this paper describes the development of the SPPS processing parameters with different microstructures for three solar engine components (fuel nozzle injectors, annular combustor, and turbine ceramic outer air seals). This Part II paper describes the technology transfer to Solar Turbines Incorporated, coating of the three components and the successful rig and engine tests.

In order to investigate the experimental characteristics of Fe-based cladded layers obtained by laminar plasma cladding, Fe-based cladded layers on Q235 steel were prepared by using a homemade laminar plasma cladding system. Then, the characteristics of the Fe-based layers were measured and discussed in order to explore the cladding mechanism of Fe-based powder on the surface of Q235 steel. Experimental results show that the substrate was mainly composed of equiaxed ferrite and fine-grained pearlite, while the heat-affected zone was composed of coarse grains and the cladded layer of acicular ferrite and (Fe, Cr)x(C, B)y. The cladded layer was mainly composed of α-(Fe, Ni) and (Cr, Fe)7(C,B)3 phases, which could improve the hardness of the cladded layer up to 600 HV0.2. The average friction coefficients of the substrate and cladded layer were around 0.20 and 0.14, respectively, showing that the cladded layer has greater wear resistance.

In plasma spraying, compared to other thermal spraying process variants, only a small part of the available energy is used to build up a coating. Another peculiarity of this process is the relatively strong oxidation of the sprayed metallic particles, caused by the high temperatures and turbulent flow of the plasma jet in combination with the ambient air. A promising solution for increasing energy efficiency is a solid shroud that surrounds the plasma jet and thus prevents air entrainments from mixing with the plasma gas. The primary goal of this study is to develop a numerical model to investigate the effect of an external fixed nozzle extension on the plasma jet as a shroud in case of a multi-arc plasma generator. To this end, the existing simulation models of the plasma jet from the previous works of the authors were extended to model a solid nozzle extension at the outlet of a three-arc plasma generator. The developed parametrized model can be used to optimize the geometry of the nozzle extension based on experimental measurements to adapt it to the flow conditions of the plasma jet. The results revealed that the plasma temperature could be increased using the nozzle extension even with relatively cold process parameters, thereby raising the energy efficiency to melt the particles in plasma spraying.